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Compound of Interest

Compound Name: AD57

Cat. No.: B11937293

This technical guide provides a summary of the safety and handling guidelines for DOW
CORNING(R) 57 ADDITIVE, intended for researchers and professionals in relevant fields.

Hazard Identification and First Aid

The primary hazards associated with DOW CORNING(R) 57 ADDITIVE involve direct contact
with eyes and prolonged skin exposure.[1] Ingestion hazard is considered low under normal
use.[1]

Table 1: Hazard Summary and First Aid Measures
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Exposure Route

Potential Health Effects

First Aid Procedures

Eye Contact

Moderate irritation.[1]

Immediately flush with water
for 15 minutes and seek

medical attention.[1]

Skin Contact

No significant irritation from
single short-term exposure.[1]

Prolonged or repeated

exposure may cause irritation.

[1]

No specific first aid is typically
needed.[1] Washing at
mealtime and at the end of a

shift is adequate.[1]

No significant effects are

No specific first aid is required.

Inhalation expected from a single short- o
term exposure.[1]
) Low ingestion hazard in No specific first aid is
Ingestion

normal use.[1]

necessary.[1]

Physical and Chemical Properties

DOW CORNING(R) 57 ADDITIVE is an amber-colored liquid with a characteristic odor.[1] It is a

silicone-based product.[1]

Table 2: Physical and Chemical Properties

Property Value
Physical Form Liquid[1]
Color Amber[1]
Odor Characteristic[1]

) 181.9 °F / 83.3 °C (Pensky-Martens Closed
Flash Point

Cup)[1]

Chemical Stability Stable[1]

Hazardous Polymerization

Will not occur[1]
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Handling and Storage

Proper handling and storage are crucial to ensure safety and maintain the integrity of the
product.

Table 3: Handling and Storage Guidelines

Aspect Guideline
Ventilation General ventilation is recommended.[1]
Eye Protection Use safety glasses as a minimum.[1]

No special protection is needed for general
Skin Protection handling.[1] Washing at mealtime and the end of
the shift is sufficient.[1]

) ) No respiratory protection should be needed
Respiratory Protection
under normal use.[1]

Static electricity may accumulate and ignite

vapors.[1] Prevent fire hazards by bonding and
Fire Prevention grounding or using an inert gas purge.[1] Keep

containers closed and away from heat, sparks,

and flame.[1]

) ) Avoid contact with oxidizing materials, which
Incompatible Materials .
can cause a reaction.[1]

Accidental Release Measures

In the event of a spill, prompt and appropriate action is necessary to mitigate risks.

Table 4: Accidental Release Procedures
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Step

Action

Containment

If possible, dike the material to prevent

spreading.[1]

Cleanup

Pump the diked material into an appropriate
container.[1] Clean up remaining material with a
suitable absorbent.[1] Be aware that even small
guantities of spilled material can present a slip
hazard.[1]

Final Cleaning

May require the use of steam, solvents, or

detergents.[1]

Disposal

Dispose of saturated absorbent and cleaning
materials appropriately, as spontaneous heating
may occur.[1] Adhere to local, state, and federal
regulations for the disposal of the material and

cleanup supplies.[1]

Experimental Workflow: General Handling in a

Laboratory Setting

The following diagram outlines a general workflow for handling DOW CORNING(R) 57

ADDITIVE in a research or laboratory environment.
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Preparation

Don Personal Protective Equipment (PPE)
(Safety Glasses)

Set up well-ventilated workspace

Hanglling

Dispense Additive

Mix with other components

Cleanup éviz Storage

Clean any spills promptly

'

Dispose of waste per regulations

'

Store in a closed container away from heat/sparks

Click to download full resolution via product page

Caption: General laboratory workflow for handling DOW CORNING(R) 57 ADDITIVE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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